
Health and safety considerations for N-[3-
(Trimethoxysilyl)propyl]aniline.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: N-[3-(Trimethoxysilyl)propyl]aniline

Cat. No.: B1346609 Get Quote

An In-depth Technical Guide to the Health and Safety of N-[3-(Trimethoxysilyl)propyl]aniline

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety

considerations for N-[3-(Trimethoxysilyl)propyl]aniline (CAS No. 3068-76-6). The information

is intended to assist researchers, scientists, and professionals in drug development in handling

this chemical safely. This document consolidates data from various safety data sheets and

toxicological resources.

Chemical and Physical Properties
N-[3-(Trimethoxysilyl)propyl]aniline is an organosilane that acts as a coupling agent and

adhesion promoter.[1][2] Its bifunctional nature allows it to interface between inorganic and

organic materials.[2][3] In the presence of moisture, it can hydrolyze to form silanols and

aniline.[1]

Table 1: Physical and Chemical Properties of N-[3-(Trimethoxysilyl)propyl]aniline
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Property Value References

Molecular Formula C₁₂H₂₁NO₃Si [1][3][4]

Molecular Weight 255.39 g/mol [3][5]

Appearance
Colorless to pale yellow, clear

liquid
[6][7]

Boiling Point 310 °C (lit.) [5][6][8]

Melting Point <0°C [6]

Flash Point
>110 °C (>230 °F) (closed

cup)
[5][6][8]

Density 1.07 - 1.08 g/mL at 25 °C (lit.) [1][5][6][8]

Refractive Index n20/D 1.506 (lit.) [5][6][8]

Vapor Pressure 0.002 mmHg at 25°C [6]

Water Solubility
993 - 1,000,000 mg/L at 20°C

(Moisture sensitive)
[6]

Hazard Identification and Classification
N-[3-(Trimethoxysilyl)propyl]aniline is classified as a hazardous chemical. The Globally

Harmonized System of Classification and Labelling of Chemicals (GHS) provides a

standardized framework for communicating its hazards.

Table 2: GHS Hazard Classification for N-[3-(Trimethoxysilyl)propyl]aniline
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Hazard
Class

Hazard
Category

Hazard
Statement

Signal
Word
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Skin

Corrosion/Irrit
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1B

H314:

Causes

severe skin

burns and

eye damage.

Danger Corrosion [5][8][9]

Serious Eye

Damage/Eye

Irritation

1

H318:

Causes

serious eye

damage.

Danger Corrosion [5][8]

Skin

Sensitization
1

H317: May

cause an

allergic skin

reaction.

Warning
Exclamation

Mark
[5][8][9]

Germ Cell

Mutagenicity
2

H341:

Suspected of

causing

genetic

defects.

Danger
Health

Hazard
[5][8][9]

Carcinogenici

ty
2

H351:

Suspected of

causing

cancer.

Danger
Health

Hazard
[5][8][9]

Specific

Target Organ

Toxicity

(Repeated

Exposure)

1

H372:

Causes

damage to

organs

(blood)

through

prolonged or

repeated

exposure.

Danger
Health

Hazard
[5][8][9]
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Hazardous to

the Aquatic

Environment,

Long-term

Hazard

3

H412:

Harmful to

aquatic life

with long

lasting

effects.

- - [5][8][9]

Toxicological Information
Detailed toxicological studies on N-[3-(Trimethoxysilyl)propyl]aniline are not readily available

in the public domain. However, based on its GHS classification, it is known to be harmful. The

primary routes of exposure are inhalation, skin contact, and eye contact.[10]

Acute Toxicity
While specific LD50 values for N-[3-(Trimethoxysilyl)propyl]aniline are not consistently

reported across all sources, the GHS classification indicates a potential for acute toxicity.[10]

[11]

Skin and Eye Irritation
The chemical is classified as causing severe skin burns and serious eye damage.[5][8][9]

Contact with the liquid can lead to irritation, redness, and pain.[10]

Sensitization
N-[3-(Trimethoxysilyl)propyl]aniline is a skin sensitizer, meaning it can cause an allergic

reaction upon repeated contact.[5][8][9][10]

Chronic Toxicity
Prolonged or repeated exposure may cause damage to organs, with the blood being a target

organ.[5][8] It is also suspected of being a carcinogen and mutagen.[5][8][9]

Experimental Protocols
Specific experimental protocols for N-[3-(Trimethoxysilyl)propyl]aniline are not publicly

available. The following are generalized methodologies based on OECD guidelines for the
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assessment of chemical safety.

Acute Dermal Toxicity (Based on OECD Guideline 402)
This test provides information on health hazards likely to arise from short-term exposure to a

substance via the dermal route.

Test Animals: Healthy young adult rats, rabbits, or guinea pigs are used.

Dosage: A limit test at a dose of 2000 mg/kg body weight is typically performed first. If

toxicity is observed, a full study with at least three dose levels is conducted.

Procedure: The substance is applied uniformly over a shaved area of approximately 10% of

the body surface. The area is covered with a porous gauze dressing and non-irritating tape

for 24 hours.

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days. A gross necropsy of all animals is performed at the end of the

study.

Skin Irritation/Corrosion (Based on OECD Guideline 404)
This test assesses the potential of a substance to cause reversible or irreversible skin

inflammation.

Test Animals: Albino rabbits are typically used.

Procedure: A small amount (0.5 mL of liquid or 0.5 g of solid) of the test substance is applied

to a small patch of shaved skin. The patch is covered with a gauze pad for 4 hours.

Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,

and 72 hours after patch removal. Observations may continue for up to 14 days to assess

the reversibility of the effects.

Eye Irritation/Corrosion (Based on OECD Guideline 405)
This test evaluates the potential of a substance to cause damage to the eye.
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Test Animals: Albino rabbits are used.

Procedure: A single dose (0.1 mL of liquid or 0.1 g of solid) of the test substance is instilled

into the conjunctival sac of one eye. The other eye serves as a control.

Observation: The eyes are examined at 1, 24, 48, and 72 hours after instillation. The cornea,

iris, and conjunctiva are scored for any lesions. Observations may continue for up to 21

days.

Handling and Safety Precautions
Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles and a face shield.[10]

Skin Protection: Wear chemical-resistant gloves (e.g., butyl rubber, neoprene), a lab coat,

and other protective clothing as necessary to prevent skin contact.[10][12]

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If

ventilation is inadequate, a NIOSH-approved respirator with an appropriate cartridge should

be used.[10]

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[10] Do not breathe vapors or mists.[10]

Keep away from heat, sparks, and open flames.[10]

Storage: Store in a cool, dry, well-ventilated place in a tightly closed container.[10] It is

sensitive to moisture.[6]

Emergency Procedures
First Aid Measures
Table 3: First Aid Measures for N-[3-(Trimethoxysilyl)propyl]aniline
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Exposure Route First Aid Procedure References

Inhalation

Move the person to fresh air. If

breathing is difficult, give

oxygen. Seek immediate

medical attention.

[10][13]

Skin Contact

Immediately remove

contaminated clothing. Wash

skin with plenty of soap and

water for at least 15 minutes.

Seek medical attention if

irritation persists.

[10][13]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, lifting upper and

lower eyelids. Remove contact

lenses if present and easy to

do. Seek immediate medical

attention.

[10][13]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Seek

immediate medical attention or

call a poison control center.

[10][13]

Accidental Release Measures
In case of a spill, evacuate the area and ensure adequate ventilation.[10] Wear appropriate

personal protective equipment.[10] Absorb the spill with an inert material (e.g., sand, earth) and

place it in a suitable container for disposal.[10]

Visualizations
General Mechanism of Silane Coupling Agents
Caption: General reaction pathway of N-[3-(Trimethoxysilyl)propyl]aniline as a coupling

agent.
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Emergency Workflow for a Chemical Spill
Caption: Logical workflow for safely handling a spill of N-[3-(Trimethoxysilyl)propyl]aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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